Cas no 158353-15-2 (Pyraclonil)
Pyraclonil Chemical and Physical Properties
Names and Identifiers
-
- Pyraclonil
- 1-(3-chloro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-yl)-5-(methyl-2-propyn-1-ylamino)-1H-pyrazole-4-carbonitrile
- 1-(3-chloro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-yl)-5-[methyl(prop-2-yn-1-yl)amino]-1H-pyrazole-4-carbonitrile
- 1-(3-chloro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-yl)-5-[methyl(prop-2-ynyl)amino]pyrazole-4-carbonitrile
- Pyraclonil [ISO]
- UNII-6G02KS1S2V
- Pyrazogyl
- pyraclonl
- Pyraclonil,herbicide
- 1-(3-Chloro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-yl)-5-(methyl(prop-2-yn-1-yl)amino)-1H-pyrazole-4-carbonitrile
- AKOS027250915
- 1-(3-CHLORO-4,5,6,7-TETRAHYDROPYRAZOLO(1,5-A)PYRIDIN-2-YL)-5-(METHYL-2-PROPYNYLAMINO)-1H-PYRAZOLE-4-CARBONITRILE
- DB-049794
- 158353-15-2
- 6G02KS1S2V
- EX-A925
- CHEBI:81866
- DTXCID1031757
- SCHEMBL39143
- IHHMUBRVTJMLQO-UHFFFAOYSA-N
- 1-(3-CHLORO-4,5,6,7-TETRAHYDROPYRAZOLO(1,5-A)PYRIDIN-2-YL)-5-(METHYL(PROP-2-YNYL)AMINO)PYRAZOLE-4-CARBONITRILE
- HY-17531
- AS-35197
- DTXSID3057989
- Pyraclonil 100 microg/mL in Acetonitrile
- Pyraclonil, PESTANAL(R), analytical standard
- C18613
- MFCD11112213
- BCP19113
- Q27155632
- CS-3317
- 1H-Pyrazole-4-carbonitrile, 1-(3-chloro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-yl)-5-(methyl-2-propyn-1-ylamino)-
-
- MDL: MFCD11112213
- Inchi: 1S/C15H15ClN6/c1-3-7-20(2)15-11(9-17)10-18-22(15)14-13(16)12-6-4-5-8-21(12)19-14/h1,10H,4-8H2,2H3
- InChI Key: IHHMUBRVTJMLQO-UHFFFAOYSA-N
- SMILES: ClC1C(N2C(=C(C#N)C=N2)N(C)CC#C)=NN2C=1CCCC2
Computed Properties
- Exact Mass: 314.10500
- Monoisotopic Mass: 314.1046722g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 507
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 62.7Ų
Experimental Properties
- Color/Form: Solid powder, power
- Density: 1.34
- Melting Point: No data available
- Boiling Point: 545.843°C at 760 mmHg
- Flash Point: 283.9±30.1 °C
- Solubility: In vitro: DMSO solubility ≥ 30 mg/ml (95.31 mm) * "≥" means soluble, but saturation unknown
- PSA: 62.67000
- LogP: 1.99958
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
Pyraclonil Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26
-
Hazardous Material Identification:
- HazardClass:9
- PackingGroup:Ⅲ
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Pyraclonil Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-17531-10mM*1mLinDMSO |
Pyraclonil |
158353-15-2 | 97.02% | 10mM*1mLinDMSO |
¥2200 | 2023-07-26 | |
| MedChemExpress | HY-17531-10mg |
Pyraclonil |
158353-15-2 | 97.02% | 10mg |
¥3200 | 2024-07-20 | |
| MedChemExpress | HY-17531-50mg |
Pyraclonil |
158353-15-2 | 97.02% | 50mg |
¥10200 | 2023-07-26 | |
| DC Chemicals | DC23983-10 mg |
Pyraclonil |
158353-15-2 | >98% | 10mg |
$400.0 | 2022-02-28 | |
| DC Chemicals | DC23983-50 mg |
Pyraclonil |
158353-15-2 | >98% | 50mg |
$1250.0 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P881918-5mg |
Pyraclonil |
158353-15-2 | ≥97% | 5mg |
¥3,591.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P881918-10mg |
Pyraclonil |
158353-15-2 | ≥97% | 10mg |
¥5,130.00 | 2022-01-13 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P30960-5mg |
Pyraclonil |
158353-15-2 | 5mg |
¥3346.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P30960-10mg |
Pyraclonil |
158353-15-2 | 10mg |
¥4776.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P30960-250mg |
Pyraclonil |
158353-15-2 | 250mg |
¥4566.0 | 2021-09-08 |
Pyraclonil Suppliers
Pyraclonil Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Pyraclonil
Market Research and Analysis Report on Pyraclonil (158353-15-2) in Chemical-Biomedical Fields
Pyraclonil, identified by the CAS number 158353-15-2, is a compound of significant interest in the chemical-biomedical industry. This report provides an in-depth analysis of its market potential, current research trends, and applications across various sectors.
Recent studies have highlighted Pyraclonil's potential in drug development, particularly in the fields of oncology and neurodegenerative diseases. Its unique chemical structure allows for selective targeting of specific biological pathways, making it a promising candidate for therapeutic interventions.
Market demand for Pyraclonil has been steadily increasing due to its versatility and the growing need for innovative chemical compounds in biomedical research. Key players in the industry are actively exploring its applications, leading to a surge in global procurement activities.
Research methodologies employed to evaluate Pyraclonil's efficacy include in vitro assays, preclinical trials, and computational modeling. These approaches have provided valuable insights into its pharmacokinetics, bioavailability, and toxicity profiles.
Results from recent studies indicate that Pyraclonil exhibits potent activity against several disease models, with minimal adverse effects observed in preclinical testing. This has positioned it as a strong contender for further clinical development.
In conclusion, Pyraclonil (158353-15-2) holds significant promise in advancing chemical-biomedical innovation. Its market trajectory is expected to rise as more research findings are translated into practical applications, benefiting both academic and industrial stakeholders.
158353-15-2 (Pyraclonil) Related Products
- 158352-02-4(1H-Pyrazole-4-carbonitrile, 1-(3-chloro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-yl)-5-(methylamino)-)
- 149978-90-5(1H-PYRAZOLE-4-CARBONITRILE, 5-AMINO-1-(3-CHLORO-4,5,6,7-TETRAHYDRO-4-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-2-YL)-)
- 149978-92-7(1H-PYRAZOLE-4-CARBONITRILE, 5-AMINO-1-(3-CHLORO-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRIDIN-2-YL)-3-METHYL-)
- 149978-57-4(5-Amino-1-(3-chloro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-yl)-1H-pyrazole-4-carbonitrile)
- 149978-91-6(1H-PYRAZOLE-4-CARBONITRILE, 5-AMINO-1-(3-CHLORO-5,6-DIHYDRO-4H-PYRROLO[1,2-B]PYRAZOL-2-YL)-)
- 1651191-47-7(1H-Pyrazole-4-carbonitrile, 1-(3-chloro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-yl)-5-[(cyclopropylmethyl)amino]-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)